Cas no 772315-55-6 (5-Methyl-4-thiazolamine)

• Product Name: 5-Methyl-4-thiazolamine
• CAS No: 772315-55-6
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD18088951
• CID: 5050523
• PubChem ID: 59443575
• Update Time: 2025-06-09

5-Methyl-4-thiazolamine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolamine, 5-methyl-
• 5-methyl-1,3-thiazol-4-amine
• 5-Methyl-4-thiazolamine

• MDL： MFCD18088951
• Inchi： 1S/C4H6N2S/c1-3-4(5)6-2-7-3/h2H,5H2,1H3
• InChI Key： GAMHLVXRXDAVGG-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C)N

Computed Properties

• Exact Mass: 114.025
• Monoisotopic Mass: 114.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 232.5±20.0 °C at 760 mmHg
• Flash Point: 94.4±21.8 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

5-Methyl-4-thiazolamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 5-Methyl-4-thiazolamine

Comprehensive Overview of 5-Methyl-4-thiazolamine (CAS No. 772315-55-6): Properties, Applications, and Research Insights

5-Methyl-4-thiazolamine (CAS No. 772315-55-6) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely studied for its diverse chemical and biological properties. This compound features a thiazole ring substituted with a methyl group at the 5-position and an amine group at the 4-position, making it a valuable intermediate in pharmaceutical and agrochemical research. Its unique molecular architecture contributes to its reactivity and potential applications in drug discovery, material science, and synthetic chemistry.

The growing interest in 5-Methyl-4-thiazolamine is reflected in its frequent appearance in academic literature and patent filings. Researchers are particularly intrigued by its role as a building block for more complex molecules, such as kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in designing small-molecule therapeutics, aligning with the broader trend toward personalized medicine and targeted drug delivery systems. The compound's CAS No. 772315-55-6 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains.

From a synthetic perspective, 5-Methyl-4-thiazolamine is often synthesized via cyclization reactions involving thiourea derivatives or through functionalization of pre-existing thiazole cores. Its amine group offers a handle for further derivatization, enabling the creation of amides, sulfonamides, or Schiff bases—key motifs in medicinal chemistry. This adaptability has spurred investigations into its use for catalysis and ligand design, particularly in asymmetric synthesis and metal-organic frameworks (MOFs).

In the context of green chemistry, 5-Methyl-4-thiazolamine has garnered attention due to its potential as a bio-based intermediate. With sustainability becoming a priority across industries, researchers are exploring eco-friendly synthetic routes and renewable feedstocks for its production. Computational tools like molecular docking and QSAR modeling further enhance its appeal by predicting biological activity and optimizing molecular interactions, reducing the need for resource-intensive trial-and-error approaches.

The commercial relevance of 5-Methyl-4-thiazolamine is underscored by its inclusion in catalogs of major chemical suppliers, often listed under synonyms like 4-Amino-5-methylthiazole. Quality control measures, such as HPLC and NMR analysis, ensure batch-to-batch consistency, which is critical for reproducibility in research. As demand for high-purity intermediates rises, manufacturers are investing in scalable production methods to meet the needs of academia and industry.

Looking ahead, the versatility of 5-Methyl-4-thiazolamine positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its integration into fragment-based drug discovery (FBDD) pipelines exemplifies its role in addressing unmet medical challenges. By combining traditional synthetic expertise with cutting-edge technologies, this compound continues to unlock new possibilities in science and innovation.